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Compound of Interest

Compound Name:

2-(3,4-

Dimethylphenoxy)propanohydrazi

de

CAS No.: 438613-32-2

Cat. No.: B1334280

Get Quote

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.[1]

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in

drug development and scientific research. With this progress comes the profound responsibility

of ensuring the safety of all laboratory personnel. This guide provides essential, immediate

safety and logistical information for handling 2-(3,4-Dimethylphenoxy)propanohydrazide
(CAS No. 438613-32-2), a compound for which detailed public safety information is limited. In

the absence of a comprehensive GHS classification, this document synthesizes general

principles of handling hydrazide derivatives with the specific information available, fostering a

proactive safety culture.

Immediate Safety Assessment: Understanding the Risks
Due to the lack of a specific, publicly available Safety Data Sheet (SDS) with GHS hazard

classifications for 2-(3,4-Dimethylphenoxy)propanohydrazide, a cautious approach is

paramount. Hydrazide compounds, as a class, can present various hazards, including potential
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toxicity, irritation, and reactivity. Therefore, it is prudent to handle this compound with the

assumption that it may be harmful if swallowed, cause skin and eye irritation, and may cause

respiratory irritation.

Core Principles for Safe Handling:

Assume Hazard: In the absence of comprehensive data, treat 2-(3,4-
Dimethylphenoxy)propanohydrazide as a hazardous substance.

Minimize Exposure: All procedures should be designed to minimize the risk of inhalation,

ingestion, and skin/eye contact.

Follow Standard Operating Procedures (SOPs): Adhere to your institution's chemical hygiene

plan and develop a specific SOP for handling this compound.[2][3][4][5]

Personal Protective Equipment (PPE): Your First Line of
Defense
A multi-layered approach to PPE is crucial when handling 2-(3,4-
Dimethylphenoxy)propanohydrazide. The following table outlines the recommended PPE

based on the potential hazards associated with hydrazide compounds.
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Protection Type Recommended PPE Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against potential

splashes and aerosols that

could cause serious eye

irritation.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

To prevent skin contact, which

may cause irritation.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If there is a risk of

generating dust or aerosols, a

NIOSH-approved respirator

may be necessary.

To minimize the inhalation of

potentially harmful airborne

particles.

Foot Protection Closed-toe shoes. To protect feet from spills.

Operational Plan: From Receipt to Disposal
A meticulous, step-by-step approach to handling 2-(3,4-Dimethylphenoxy)propanohydrazide
is essential for maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[4][5]

The recommended storage temperature is 2-8°C.[6]

2. Handling and Use:

All handling of 2-(3,4-Dimethylphenoxy)propanohydrazide should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Before use, ensure that an eyewash station and safety shower are readily accessible.
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Use appropriate tools to handle the solid compound to avoid direct contact.

Avoid creating dust when handling the solid material.

3. Spill Management:

In the event of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Do not allow the material to enter drains or waterways.

4. Disposal:

Dispose of waste containing 2-(3,4-Dimethylphenoxy)propanohydrazide in accordance

with all local, state, and federal regulations for hazardous chemical waste.

Waste should be collected in a clearly labeled, sealed container.

Experimental Workflow for Safe Handling
The following diagram illustrates the key decision points and actions for the safe handling of 2-
(3,4-Dimethylphenoxy)propanohydrazide.
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Safe Handling Workflow for 2-(3,4-Dimethylphenoxy)propanohydrazide
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Caption: Workflow for the safe handling of 2-(3,4-Dimethylphenoxy)propanohydrazide.
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Physical and Chemical Properties
Property Value Source

CAS Number 438613-32-2 [1][6][7][8][9][10][11]

Molecular Formula C₁₁H₁₆N₂O₂ [1][6][9][11]

Molecular Weight 208.26 g/mol [1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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11. 2-(3,4-dimethylphenoxy)propanohydrazide,(CAS# 438613-32-2)|Sinfoo BIOCHEM
[sinfoobiotech.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://buyersguidechem.com/chemicalproperty_932456380987.html
https://buyersguidechem.com/chemicalproperty_932456380987.html
https://buyersguidechem.com/chemical_supplier/2-(3,4-Dimethylphenoxy)propanohydrazide
https://buyersguidechem.com/chemical_supplier/2-(3,4-Dimethylphenoxy)propanohydrazide
http://sinfoobiotech.com/product/975809
http://sinfoobiotech.com/product/975809
https://www.benchchem.com/product/b1334280/docs#a-comprehensive-guide-to-the-safe-handling-of-2-3-4-dimethylphenoxy-propanohydrazide
https://www.benchchem.com/product/b1334280/docs#a-comprehensive-guide-to-the-safe-handling-of-2-3-4-dimethylphenoxy-propanohydrazide
https://www.benchchem.com/product/b1334280/docs#a-comprehensive-guide-to-the-safe-handling-of-2-3-4-dimethylphenoxy-propanohydrazide
https://www.benchchem.com/product/b1334280/docs#a-comprehensive-guide-to-the-safe-handling-of-2-3-4-dimethylphenoxy-propanohydrazide
https://www.benchchem.com/product/b1334280?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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